Cas no 904885-13-8 (4-fluoro-1H-indol--methylamine)

• Product Name: 4-fluoro-1H-indol--methylamine
• CAS No: 904885-13-8
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 994903
• PubChem ID: 57355649
• Update Time: 2025-05-24

4-fluoro-1H-indol--methylamine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1H-indol--methylamine
• (4-fluoro-1H-indol-2-yl)methanamine
• DTXSID80723240
• 1-(4-Fluoro-1H-indol-2-yl)methanamine
• SCHEMBL15511677
• 904885-13-8
• BTLUBZYXSCWKAL-UHFFFAOYSA-N

• Inchi： 1S/C9H9FN2/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4,12H,5,11H2
• InChI Key： BTLUBZYXSCWKAL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(CN)N2

Computed Properties

• Exact Mass: 164.07497646g/mol
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-fluoro-1H-indol--methylamine

Professional Introduction to 4-Fluoro-1H-indol--methylamine (CAS No. 904885-13-8)

4-Fluoro-1H-indol--methylamine, a compound with the chemical identifier CAS No. 904885-13-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of a fluorine atom at the 4-position of the indole ring enhances its pharmacological profile, making it a valuable scaffold for drug design.

The compound 4-fluoro-1H-indol--methylamine belongs to the indole class of molecules, which are well-documented for their diverse biological activities. Indole derivatives have been extensively studied for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of a fluorine substituent at the 4-position of the indole ring not only modifies its electronic properties but also influences its metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-fluoro-1H-indol--methylamine and biological receptors. These studies have highlighted the compound's potential as a ligand for enzymes and receptors involved in critical metabolic pathways. For instance, research indicates that fluorinated indole derivatives can exhibit potent activity against enzymes such as cyclooxygenase (COX) and monoamine oxidase (MAO), which are implicated in pain signaling and neurotransmitter metabolism.

In the realm of drug discovery, the structural versatility of 4-fluoro-1H-indol--methylamine has been leveraged to develop novel inhibitors with improved pharmacokinetic profiles. The fluorine atom's ability to enhance binding affinity through dipole-dipole interactions and steric effects has been particularly advantageous. This has led to the synthesis of derivatives that exhibit enhanced selectivity and reduced toxicity compared to their non-fluorinated counterparts.

The synthesis of CAS No. 904885-13-8 involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent standards required for preclinical and clinical studies.

The pharmacological evaluation of 4-fluoro-1H-indol--methylamine has revealed promising results in both in vitro and in vivo models. Studies have demonstrated its efficacy in modulating neurotransmitter release and receptor activity, suggesting potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, its interaction with inflammatory pathways has been explored, indicating its potential as an anti-inflammatory agent.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. Preclinical studies on CAS No. 904885-13-8 have focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how the compound behaves within biological systems, guiding further optimization efforts.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process for compounds like 4-fluoro-1H-indol--methylamine. HTS allows for rapid testing of large libraries of compounds against biological targets, while structure-based design leverages computational models to predict how modifications will affect binding affinity and efficacy. These approaches have been instrumental in identifying lead compounds that exhibit high potency and selectivity.

The future prospects for CAS No. 904885-13-8 are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in oncology, where fluorinated indole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Furthermore, its role in modulating immune responses has been investigated, suggesting potential applications in immunotherapy.

In conclusion, 4-fluoro-1H-indol--methylamine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.